Cas no 67572-29-6 (3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-)

• Product Name: 3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-
• CAS No: 67572-29-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 3291550
• PubChem ID: 12430604
• Update Time: 2025-04-21

3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 3,8-DIAZABICYCLO[3.2.1]OCTANE, 8-(1-OXOBUTYL)-
• DTXSID801245491
• 67572-29-6
• 1-(3,8-Diazabicyclo[3.2.1]oct-8-yl)-1-butanone

• Inchi： 1S/C10H18N2O/c1-2-3-10(13)12-8-4-5-9(12)7-11-6-8/h8-9,11H,2-7H2,1H3
• InChI Key： REMJATUNEMELQD-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1C2CNCC1CC2

Computed Properties

• Exact Mass: 182.141913202Da
• Monoisotopic Mass: 182.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų